Cas no 19646-07-2 (2,4-Dichloro-5-methoxypyrimidine)

2,4-Dichloro-5-methoxypyrimidine is a versatile heterocyclic compound widely used as an intermediate in pharmaceutical and agrochemical synthesis. Its dichloro and methoxy functional groups provide reactive sites for selective substitution, enabling the construction of complex pyrimidine-based structures. The compound's stability under standard conditions and compatibility with various coupling reactions make it a valuable building block in medicinal chemistry, particularly for developing kinase inhibitors and antiviral agents. Its electron-deficient pyrimidine core facilitates nucleophilic aromatic substitution, allowing efficient derivatization. The methoxy group further enhances solubility and modulates electronic properties, supporting diverse synthetic applications. This compound is typically supplied with high purity to ensure consistent performance in demanding synthetic workflows.
2,4-Dichloro-5-methoxypyrimidine structure
19646-07-2 structure
Product Name:2,4-Dichloro-5-methoxypyrimidine
CAS No:19646-07-2
MF:C5H4Cl2N2O
MW:179.004058837891
MDL:MFCD02685670
CID:51343
PubChem ID:601401
Update Time:2025-10-23

2,4-Dichloro-5-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichloro-5-methoxypyrimidine
    • 5-METHOXY-2,4-DICHLORO PYRIMIDINE
    • 2,4-Dichloro-5-methoxy-pyrimidine
    • 2,4,5-T-METHYL ESTER
    • 2,4-dichloropyrimidin-5-yl methyl ether
    • 2,6-dichloro-5-methoxy pyrimidine
    • 4-Dichloro-5-Methoxy pyriMidine
    • 2,4-Dichloro-5-methoxpyrimidine
    • 2,4-AICHLORO-5-METHOXY PYRIMIDINE
    • 2,4- twochloro -5-MethoxypyriMidine
    • 5-Methoxy-2,4-Dichloropyrimidine pyrimidine
    • 2,4-Dichloro-5-methoxy-1,3-diazine, 2,4-Dichloropyrimidin-5-yl methyl ether
    • SPECS AO-324
    • SPECS AO-324/25087002
    • 2,4-DICHLORO-5-METHOXYPYRIMIDINE, 98+%
    • MFCD02685670
    • AC-5931
    • 2,4-Dichloro-5-methoxypyrimidine, 97%
    • D3508
    • 2,4 dichloro-5-methoxypyrimidine
    • SY003225
    • CS-W002974
    • Pyrimidine, 2,4-dichloro-5-methoxy-
    • FT-0610014
    • 2,4-Dichloro-5-methoxy-pyrimidin
    • 5-METHOXY-2,4-DICHLOROPYRIMIDINE
    • AKOS005256731
    • A813849
    • W-206446
    • SCHEMBL145005
    • 2,4-dichloro-5-methoxy-pyrimidine;2,4-Dichloro-5-methoxy pyrimidine
    • DTXSID00345044
    • 2 pound not4-Dichloro-5-methoxy-pyrimidine
    • BCP22345
    • AB12653
    • PS-5359
    • 19646-07-2
    • AO-324/25087002
    • EN300-85912
    • AM20090132
    • AC-2385
    • DTXCID50296118
    • DB-017406
    • MDL: MFCD02685670
    • Inchi: 1S/C5H4Cl2N2O/c1-10-3-2-8-5(7)9-4(3)6/h2H,1H3
    • InChI Key: ZTHHRSBDBPCCMZ-UHFFFAOYSA-N
    • SMILES: ClC1C(=CN=C(N=1)Cl)OC

Computed Properties

  • Exact Mass: 177.97000
  • Monoisotopic Mass: 177.9700681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.446
  • Melting Point: 66.0 to 72.0 deg-C
  • Boiling Point: 259.9°C at 760 mmHg
  • Flash Point: 111℃
  • Refractive Index: 1.541
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 35.01000
  • LogP: 1.79200
  • Solubility: Uncertain

2,4-Dichloro-5-methoxypyrimidine Security Information

  • Symbol: GHS05 GHS07
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H302,H315,H318,H335
  • Warning Statement: P261,P280,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-37/38-41
  • Safety Instruction: S26-S39
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22
  • HazardClass:IRRITANT, CORROSIVE
  • Storage Condition:Store long-term at 2-8°C

2,4-Dichloro-5-methoxypyrimidine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-Dichloro-5-methoxypyrimidine Pricemore >>

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2,4-Dichloro-5-methoxypyrimidine Production Method

2,4-Dichloro-5-methoxypyrimidine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:19646-07-2)2,4-二氯-5-甲氧基嘧啶
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
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Amadis Chemical Company Limited
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(CAS:19646-07-2)2,4-Dichloro-5-methoxypyrimidine
Order Number:A813849
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:00
Price ($):409.0
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:19646-07-2)2,4-Dichloro-5-methoxypyrimidine
Order Number:1690213
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:25
Price ($):discuss personally
Email:sales2@senfeida.com

2,4-Dichloro-5-methoxypyrimidine Related Literature

  • 1. 888. Pyrimidines. Part XI. Synthesis of 5-hydroxypyrimidine and related compounds
    J. H. Chesterfield,J. F. W. McOmie,M. S. Tute J. Chem. Soc. 1960 4590

Additional information on 2,4-Dichloro-5-methoxypyrimidine

Professional Introduction to 2,4-Dichloro-5-methoxypyrimidine (CAS No. 19646-07-2)

2,4-Dichloro-5-methoxypyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 19646-07-2, is a significant heterocyclic compound widely utilized in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of chloro and methoxy substituents on the pyrimidine ring imparts unique reactivity, making it a valuable intermediate in synthetic chemistry.

The structural features of 2,4-Dichloro-5-methoxypyrimidine contribute to its versatility in organic synthesis. The electron-withdrawing nature of the chloro groups enhances its participation in nucleophilic substitution reactions, while the methoxy group introduces a degree of electron-donating resonance, influencing the overall reactivity profile. These properties have been leveraged in the development of various synthetic pathways, particularly in the construction of more complex molecular frameworks.

In recent years, 2,4-Dichloro-5-methoxypyrimidine has garnered attention for its role in medicinal chemistry. Its scaffold is frequently employed in the synthesis of biologically active molecules, including kinase inhibitors and antimicrobial agents. The compound’s ability to serve as a precursor for diverse pharmacophores has been explored in numerous research endeavors aimed at addressing unmet medical needs.

One notable application of 2,4-Dichloro-5-methoxypyrimidine is in the development of targeted therapies for cancer. Pyrimidine derivatives have shown promise as inhibitors of tyrosine kinases, which play a crucial role in cancer cell proliferation and survival. Researchers have utilized the compound’s reactive sites to design molecules that selectively bind to overexpressed kinases, thereby disrupting aberrant signaling pathways. For instance, modifications to the chloro and methoxy substituents have been fine-tuned to optimize binding affinity and reduce off-target effects.

Furthermore, advancements in computational chemistry have enhanced the understanding of 2,4-Dichloro-5-methoxypyrimidine’s interactions within biological systems. Molecular modeling studies have provided insights into how structural variations influence drug-like properties such as solubility, permeability, and metabolic stability. These insights are critical for designing next-generation therapeutics with improved pharmacokinetic profiles.

The agrochemical sector has also benefited from the applications of 2,4-Dichloro-5-methoxypyrimidine. Its derivatives are incorporated into formulations designed to protect crops from pests and diseases. The compound’s reactivity allows for the creation of novel pesticides with enhanced efficacy and environmental compatibility. Recent studies have focused on developing biodegradable analogs that minimize ecological impact while maintaining agricultural productivity.

Synthetic methodologies involving 2,4-Dichloro-5-methoxypyrimidine continue to evolve with innovations in green chemistry principles. Catalytic processes and solvent-free reactions have been investigated to reduce waste and energy consumption during production. Such sustainable approaches align with global efforts to promote environmentally responsible chemical manufacturing.

The future prospects for 2,4-Dichloro-5-methoxypyrimidine are promising, with ongoing research exploring its potential in emerging fields such as materials science and nanotechnology. Its ability to undergo cross-coupling reactions makes it a candidate for synthesizing advanced materials with tailored electronic properties. Additionally, its incorporation into supramolecular assemblies has been explored for applications in drug delivery systems.

In conclusion, 2,4-Dichloro-5-methoxypyrimidine (CAS No. 19646-07-2) remains a cornerstone compound in synthetic and medicinal chemistry due to its versatile reactivity and broad range of applications. As research progresses, new frontiers will continue to emerge, further solidifying its importance in addressing complex scientific challenges across multiple disciplines.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:19646-07-2)2,4-二氯-5-甲氧基嘧啶
LE1690213
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:19646-07-2)2,4-Dichloro-5-methoxypyrimidine
A813849
Purity:99%
Quantity:500g
Price ($):409.0
Email